Cas no 2349414-10-2 (methyl (3S)-3-amino-4-(3-bromophenyl)butanoate)

• Product Name: methyl (3S)-3-amino-4-(3-bromophenyl)butanoate
• CAS No: 2349414-10-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5655107
• PubChem ID: 162422544
• Update Time: 2025-06-08

methyl (3S)-3-amino-4-(3-bromophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27733210
• methyl (3S)-3-amino-4-(3-bromophenyl)butanoate
• 2349414-10-2

• Inchi： 1S/C11H14BrNO2/c1-15-11(14)7-10(13)6-8-3-2-4-9(12)5-8/h2-5,10H,6-7,13H2,1H3/t10-/m0/s1
• InChI Key： NTEMJOUADGXPOM-JTQLQIEISA-N
• SMILES： BrC1=CC=CC(=C1)C[C@@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3S)-3-amino-4-(3-bromophenyl)butanoate

Comprehensive Overview of Methyl (3S)-3-amino-4-(3-bromophenyl)butanoate (CAS No. 2349414-10-2)

Methyl (3S)-3-amino-4-(3-bromophenyl)butanoate is a chiral organic compound with significant applications in pharmaceutical and chemical research. Its CAS number 2349414-10-2 serves as a unique identifier in scientific databases, ensuring precise referencing. This ester derivative, characterized by a 3-bromophenyl group and an amino functionality, is widely utilized in asymmetric synthesis and drug development. Researchers value its stereospecificity, as the (3S) configuration plays a critical role in biological activity modulation.

The compound’s structure combines a butanoate backbone with a brominated aromatic ring, making it a versatile intermediate for designing bioactive molecules. Recent studies highlight its potential in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward personalized therapies, methyl (3S)-3-amino-4-(3-bromophenyl)butanoate has gained attention for its role in optimizing drug efficacy and reducing side effects.

In synthetic chemistry, this compound is often employed in peptide mimetics and small-molecule libraries. Its bromine substituent enables further functionalization via cross-coupling reactions, a feature highly sought after in catalysis research. With the rise of AI-driven drug discovery, computational models frequently analyze its molecular descriptors to predict interactions with biological targets. This aligns with trending searches like "chiral building blocks for drug design" and "bromophenyl derivatives in medicinal chemistry."

From an industrial perspective, methyl (3S)-3-amino-4-(3-bromophenyl)butanoate is synthesized under stringent Good Manufacturing Practices (GMP) to ensure purity and consistency. Analytical techniques such as HPLC and NMR are routinely used for quality control, addressing common queries like "how to validate chiral compound purity." Its stability under controlled conditions makes it suitable for long-term storage, a key consideration for laboratories.

Environmental and safety profiles of this compound are also rigorously evaluated. While not classified as hazardous, its handling requires standard precautions, echoing popular concerns about "green chemistry" and "sustainable synthesis." Researchers often explore solvent-free or low-waste routes to produce such intermediates, reflecting broader industry trends.

In summary, methyl (3S)-3-amino-4-(3-bromophenyl)butanoate (CAS 2349414-10-2) exemplifies the intersection of chiral chemistry and pharmaceutical innovation. Its multifaceted applications and compatibility with cutting-edge technologies position it as a valuable asset in modern scientific endeavors.